Cas no 1803590-15-9 (2-Bromothiophen-3-amine hydrochloride)

2-Bromothiophen-3-amine hydrochloride is a halogenated thiophene derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent and an amine group, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, as well as for the preparation of heterocyclic frameworks. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry, particularly in the development of thiophene-based bioactive molecules. The product is commonly employed in the synthesis of agrochemicals, dyes, and specialized polymers.
2-Bromothiophen-3-amine hydrochloride structure
1803590-15-9 structure
Product Name:2-Bromothiophen-3-amine hydrochloride
CAS No:1803590-15-9
MF:C4H5BrClNS
MW:214.511197805405
MDL:MFCD27500915
CID:4616726
PubChem ID:75481484
Update Time:2025-10-22

2-Bromothiophen-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromothiophen-3-amine hydrochloride
    • 2-bromothiophen-3-amine;hydrochloride
    • 3-Thiophenamine, 2-bromo- hydrochloride
    • 2-BROMOTHIOPHEN-3-AMINE HCL
    • AT14950
    • SCHEMBL25183750
    • EN300-154391
    • 3-Thiophenamine,2-bromo-hydrochloride
    • AKOS024464949
    • 3-Thiophenamine, 2-bromo-, hydrochloride
    • DB-379451
    • 1803590-15-9
    • 2-Bromothiophen-3-aminehydrochloride
    • MDL: MFCD27500915
    • Inchi: 1S/C4H4BrNS.ClH/c5-4-3(6)1-2-7-4;/h1-2H,6H2;1H
    • InChI Key: HRYISADWWHSQPA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CS1)N.Cl

Computed Properties

  • Exact Mass: 212.90146g/mol
  • Monoisotopic Mass: 212.90146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3

2-Bromothiophen-3-amine hydrochloride Security Information

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2-Bromothiophen-3-amine hydrochloride Related Literature

Additional information on 2-Bromothiophen-3-amine hydrochloride

Introduction to 2-Bromothiophen-3-amine hydrochloride (CAS No. 1803590-15-9)

2-Bromothiophen-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803590-15-9, is a significant compound in the realm of pharmaceutical and chemical research. This organobromine derivative featuring a thiophene ring substituted with an amino group at the 3-position and a bromine atom at the 2-position has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal development.

The compound’s structure, characterized by a fused thiophene heterocycle, makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromine and amino functional groups provides multiple reaction handles, enabling diverse chemical modifications. These attributes have positioned 2-Bromothiophen-3-amine hydrochloride as a building block for the development of novel pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds, particularly those incorporating thiophene moieties. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms, such as bromine, into these structures often enhances their pharmacological efficacy by improving metabolic stability and binding affinity to biological targets.

2-Bromothiophen-3-amine hydrochloride has been explored in several cutting-edge research studies aimed at identifying new therapeutic agents. For instance, researchers have leveraged this compound to develop small-molecule inhibitors targeting enzymes involved in cancer progression. The amine group at the 3-position of the thiophene ring serves as a nucleophilic site for further functionalization, allowing chemists to introduce additional pharmacophores that modulate biological activity.

One notable application involves the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. By modifying the structure of 2-Bromothiophen-3-amine hydrochloride, scientists have been able to create derivatives that selectively inhibit specific kinases implicated in tumor growth and metastasis. These efforts align with global trends toward precision medicine, where tailored therapeutics are designed to address the unique molecular profiles of individual patients.

The role of 2-Bromothiophen-3-amine hydrochloride extends beyond oncology. In drug discovery pipelines targeting neurological disorders, this compound has been utilized to synthesize potential neuroprotective agents. The bromine atom facilitates cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are instrumental in constructing complex aromatic systems essential for modulating neurotransmitter pathways.

Advances in computational chemistry have further enhanced the utility of 2-Bromothiophen-3-amine hydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These simulations predict how structural modifications will influence binding affinity andADME (Absorption, Distribution, Metabolism, and Excretion) properties, streamlining the drug development process.

The synthesis of 2-Bromothiophen-3-amine hydrochloride itself is an area of active investigation. Researchers have optimized multi-step synthetic routes to improve yield and purity while minimizing hazardous byproducts. Such advancements underscore the compound’s importance as a research tool and industrial intermediate. The ability to produce high-quality 2-Bromothiophen-3-amine hydrochloride on scalable quantities ensures its continued relevance in both academic laboratories and pharmaceutical manufacturing facilities.

Emerging applications in material science also highlight the versatility of this compound. For example, organic electronic materials often incorporate thiophene derivatives due to their excellent charge transport properties. The bromine substituent in 2-Bromothiophen-3-amine hydrochloride allows for further derivatization into conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The growing demand for 2-Bromothiophen-3-amine hydrochloride has prompted several chemical suppliers to enhance production capabilities. These companies adhere to stringent quality control measures to ensure consistency across batches, catering to the needs of researchers worldwide. The compound’s stability under various storage conditions further adds to its practicality as a laboratory reagent.

In conclusion, 2-Bromothiophen-3-am ine hydrochlor ide (CAS No. 1803590 -15 -9) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features make it indispensable for constructing biologically active molecules across multiple therapeutic areas. As research progresses, 2 -Bromothiophen -3 -amine hydroch lor ide will undoubtedly continue to play a pivotal role in advancing scientific discovery and innovation.

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